Cas no 1286734-87-9 (6-bromo-5-fluoro-2-methyl-2H-indazole)

• Product Name: 6-bromo-5-fluoro-2-methyl-2H-indazole
• CAS No: 1286734-87-9
• MF: C₈H₆BrFN₂
• MW: 229.049044132233
• MDL: MFCD18089820
• CID: 1227268
• PubChem ID: 53395668
• Update Time: 2025-09-27

6-bromo-5-fluoro-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-5-fluoro-2-methylindazole
• 6-bromo-5-fluoro-2-methyl-2H-indazole
• MFCD18089820
• PS-6684
• CS-0054412
• 2H-Indazole, 6-bromo-5-fluoro-2-methyl-
• AKOS026675555
• SY071458
• SB15595
• DTXSID40694200
• 1286734-87-9

• MDL： MFCD18089820
• Inchi： 1S/C8H6BrFN2/c1-12-4-5-2-7(10)6(9)3-8(5)11-12/h2-4H,1H3
• InChI Key： XDHISPQFGNFCCC-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=CN(C)N=C2C=1)F

Computed Properties

• Exact Mass: 227.96984g/mol
• Monoisotopic Mass: 227.96984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 6-bromo-5-fluoro-2-methyl-2H-indazole

Comprehensive Overview of 6-bromo-5-fluoro-2-methyl-2H-indazole (CAS No. 1286734-87-9)

The compound 6-bromo-5-fluoro-2-methyl-2H-indazole (CAS No. 1286734-87-9) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromo and fluoro substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and other therapeutic agents. The presence of both halogen atoms enhances its reactivity, enabling precise modifications for tailored applications.

In recent years, the demand for 6-bromo-5-fluoro-2-methyl-2H-indazole has surged due to its relevance in cancer research and central nervous system (CNS) drug development. Its structural motif is frequently cited in patents related to small-molecule therapeutics, aligning with the growing trend of personalized medicine. The compound's CAS No. 1286734-87-9 is often searched alongside terms like "indazole derivatives synthesis" and "halogenated indazole applications," reflecting its niche yet critical role in modern chemistry.

From a synthetic perspective, 6-bromo-5-fluoro-2-methyl-2H-indazole exemplifies the convergence of medicinal chemistry and material science. Its robust stability under various reaction conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry. Laboratories focusing on fragment-based drug design frequently utilize this compound to explore novel binding interactions, leveraging its halogen atoms for selective functionalization.

The compound's relevance extends to green chemistry initiatives, where researchers aim to minimize waste and optimize yields. Innovations in catalytic processes have enabled more efficient production of 6-bromo-5-fluoro-2-methyl-2H-indazole, addressing sustainability concerns in the pharmaceutical industry. This aligns with broader searches for "eco-friendly synthetic routes" and "halogenated compound scalability," highlighting its intersection with environmental trends.

Analytical characterization of CAS No. 1286734-87-9 often involves advanced techniques such as NMR spectroscopy and mass spectrometry, ensuring purity and consistency for industrial applications. Quality control protocols for this compound are stringent, reflecting its importance in preclinical studies and API (Active Pharmaceutical Ingredient) development. These aspects resonate with queries like "indazole purity standards" and "halogenated compound analysis," underscoring its technical significance.

Looking ahead, 6-bromo-5-fluoro-2-methyl-2H-indazole is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitor design. Its versatility in forming stable intermediates makes it a candidate for next-generation therapeutics. As the scientific community continues to explore its potential, this compound remains a cornerstone in the evolution of targeted drug delivery systems and precision medicine.